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In vitro activity of the small molecule Al-10-47
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Compound of Interest

Compound Name: Al-10-47

Cat. No.: B8143755

Core Mechanism of Action

Al-10-47 is an inhibitor of the CBFB-RUNX binding interaction.[1][2] In normal hematopoiesis,
CBF heterodimerizes with RUNX proteins, enhancing their DNA affinity and stabilizing them to
regulate the transcription of key developmental genes.[3][4] In certain cancers, such as acute
myeloid leukemia (AML) with an inversion on chromosome 16 [inv(16)], a CBFf3-Smooth
Muscle Myosin Heavy Chain (SMMHC) fusion protein is formed. This oncoprotein outcompetes
wild-type CBF for binding to RUNX1, leading to dysregulated gene expression and
leukemogenesis.[3][5] Al-10-47 and its derivatives were developed to bind to CBF[3, disrupt this
critical interaction, and restore normal RUNX1-mediated transcription.[3][6]
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FRET Assay Workflow

1. Prepare Reagents
(100nM Cerulean-Runt)
(100nM Venus-CBFf)

2. Add Al-10-47
(Varying concentrations)

4. Excite Cerulean
Measure Emission
(474nm & 525nm)

5. Calculate Ratio
(525nm / 474nm)

6. Plot Data &
Determine ICso
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/Co-Immunoprecipitation Workﬂow\

1. Treat SEM cells
(10pM AI-10-47, 6h)

l

2. Lyse cells
(RIPA Buffer)

3. Immunoprecipitate
(Anti-RUNX1 Ab)

4. Capture Complex
(Protein A Beads)

5. Wash Beads

6. Elute Proteins

7. Western Blot

(Detect CBFf)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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